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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed guide for measuring the quantum efficiency of Organic
Light-Emitting Diodes (OLEDSs) utilizing the thermally activated delayed fluorescence (TADF)
emitter, Tcp-BP-sfac. The protocols outlined below cover the fabrication of both non-doped
and doped OLED devices and the subsequent measurement of their external quantum
efficiency (EQE). Adherence to these procedures is critical for obtaining accurate and
reproducible results, which are essential for the evaluation of new emitter materials in
academic and industrial research settings.

Key Performance Parameters of Tcp-BP-sfac OLEDs

The performance of Tcp-BP-sfac based OLEDs is summarized in the tables below. These
values provide a benchmark for researchers working with this material.

Table 1: Performance of Non-doped Tcp-BP-sfac OLED
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Parameter Value
Peak External Quantum Efficiency (EQE) 26.1%
Current Efficiency at Peak EQE 85.3 cd/A
Power Efficiency at Peak EQE 81.3 Im/W
Luminance at Peak EQE 1000 cd/mz
Turn-on Voltage (at 1 cd/m?) 26V

CIE Coordinates (x, y) (0.17, 0.35)

Table 2: Performance of Doped Tcp-BP-sfac OLED (25 wt%)

Parameter Value
Peak External Quantum Efficiency (EQE) 38.6%[1][2]
Current Efficiency at Peak EQE 125.4 cd/A
Power Efficiency at Peak EQE 120.1 Im/W
Luminance at Peak EQE 1000 cd/mz
Turn-on Voltage (at 1 cd/m?) 25V

CIE Coordinates (x, y) (0.18, 0.38)

Experimental Protocols
I. OLED Device Fabrication

This protocol details the fabrication of both non-doped and doped Tcp-BP-sfac OLEDs via
thermal evaporation.

Materials and Equipment:
e Indium tin oxide (ITO) coated glass substrates

e Organic materials: HATCN, TAPC, TCTA, mCP, Tcp-BP-sfac, DPEPO, TmPyPB
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Metals: LiF, Al

Substrate cleaning solutions (Deionized water, acetone, isopropanol)

UV-ozone cleaner

High-vacuum thermal evaporation system (< 5 x 107> Pa)

Quartz crystal microbalance (QCM) for thickness monitoring
Protocol:
e Substrate Preparation:

o Clean the ITO-coated glass substrates by sequential ultrasonication in deionized water,
acetone, and isopropanol for 15 minutes each.

o Dry the substrates with a stream of high-purity nitrogen gas.

o Treat the substrates with UV-ozone for 15 minutes to enhance the work function of the ITO
and improve hole injection.

e Organic and Metal Layer Deposition:
o Transfer the cleaned substrates into a high-vacuum thermal evaporation system.

o Deposit the organic and metal layers sequentially onto the ITO substrate. The deposition
rates and thicknesses for both non-doped and doped devices are specified in Table 3.

o Monitor the deposition rate and thickness of each layer using a quartz crystal
microbalance.

Table 3: Device Structures and Deposition Parameters
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Deposition Rate

Layer Material Thickness (nm)
(Als)

Non-doped Device
Hole Injection Layer

HATCN 5 0.5
(HIL)
Hole Transport Layer

TAPC 50 2.0
(HTL)
Electron Blocking

TCTA 5 1.0
Layer (EBL)
Emissive Layer (EML)  Tcp-BP-sfac 20 1.0
Hole Blocking Layer

DPEPO 5 1.0
(HBL)
Electron Transport

TmPyPB 30 2.0
Layer (ETL)
Electron Injection )

LiF 1 0.2
Layer (EIL)
Cathode Al 100 5.0
Doped Device
Hole Injection Layer

HATCN 5 0.5
(HIL)
Hole Transport Layer

TAPC 50 2.0
(HTL)
Electron Blocking

TCTA 5 1.0
Layer (EBL)
Host Blocking Layer mCP 5 1.0

o 25 wt% Tcp-BP-sfac :

Emissive Layer (EML) 20 2.0

DPEPO
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Electron Transport

TmPyPB 30 2.0
Layer (ETL)
Electron Injection )

LiF 1 0.2
Layer (EIL)
Cathode Al 100 5.0

e Encapsulation:

o After deposition, transfer the devices to a nitrogen-filled glovebox without exposure to

ambient air.

o Encapsulate the devices using a UV-curable epoxy and a glass coverslip to prevent
degradation from moisture and oxygen.

Il. Quantum Efficiency Measurement

This protocol describes the measurement of the External Quantum Efficiency (EQE) of the
fabricated OLEDs.

Materials and Equipment:

Source measure unit (SMU)

Spectroradiometer with an integrating sphere

Calibrated silicon photodiode

Device holder and probes

Computer with data acquisition software
Protocol:
o System Calibration:

o Calibrate the spectroradiometer and integrating sphere system using a calibrated light
source with a known spectral output.
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e Device Characterization:
o Mount the encapsulated OLED device in the device holder inside the integrating sphere.

o Connect the device to the source measure unit using probes on the ITO anode and Al
cathode.

o Apply a forward bias voltage sweep to the device using the SMU and measure the current
density (J) and luminance (L) simultaneously.

o Record the electroluminescence (EL) spectrum at various current densities using the
spectroradiometer.

o Data Analysis and EQE Calculation:
o Calculate the External Quantum Efficiency (EQE) using the following formula:
EQE (%) = (Number of photons emitted / Number of injected electrons) x 100

o The number of photons emitted can be determined from the measured luminance and the
EL spectrum.

o The number of injected electrons is calculated from the measured current density.
o Plot the EQE as a function of luminance and current density.

Visualizations

The following diagrams illustrate the key processes involved in the operation and
characterization of Tcp-BP-sfac OLEDs.

Substrate Preparation Thin Film Deposition Encapsulation

A g Sequential Deposition: X
Substrate Cleaning Nitrogen Drying UV-Ozone Treatment High-Vacuum HIL, HTL, EBL, EML, v Transfer to UV-Curable Epoxy
(DI Water, Acetone, IPA) Thermal Evaporation HBL, ETL, EIL, Cathode Nitrogen Glovebox & Glass Coverslip
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Caption: Workflow for the fabrication of Tcp-BP-sfac OLEDs.
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Caption: Workflow for the measurement of OLED quantum efficiency.
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Caption: Charge transport and TADF emission mechanism in a Tcp-BP-sfac OLED.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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